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Compound of Interest

Compound Name: KIN1400

Cat. No.: B1673644 Get Quote

Essential Safety and Handling Guide for KIN1400
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

KIN1400, a potent small molecule activator of the RIG-I-like receptor (RLR) pathway with

broad-spectrum antiviral activity. Adherence to these procedures is critical to ensure personal

safety and maintain experimental integrity.

Understanding KIN1400
KIN1400, with the chemical name 7-[(2-benzothiazolylamino)[4-

(difluoromethoxy)phenyl]methyl]-8-quinolinol, is a solid substance used in research to trigger

IRF3-dependent innate immune responses against a range of RNA viruses.[1][2][3] Its CAS

Number is 446826-86-4.[4] While one Safety Data Sheet (SDS) classifies KIN1400 as not

hazardous under the Globally Harmonized System (GHS), another indicates it is harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[5][6] Therefore, it is imperative

to handle this compound with appropriate caution.
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Identifier Value

Chemical Name
7-[(2-benzothiazolylamino)[4-

(difluoromethoxy)phenyl]methyl]-8-quinolinol

CAS Number 446826-86-4[4]

Molecular Formula C24H17F2N3O2S[4]

Molecular Weight 449.5 g/mol [4]

Appearance Solid[7]

Purity >98%[4]

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 2

mg/ml[4]

Storage -20°C[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling KIN1400:

Protection Type Specific Recommendations

Eye Protection Safety goggles with side-shields.[5]

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection
Impervious clothing, such as a fully-buttoned lab

coat.[5]

Respiratory Protection

A suitable respirator should be used, especially

when handling the powder form to avoid dust

and aerosol formation.[5]
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Strict adherence to the following operational procedures will minimize the risk of exposure and

contamination.

3.1. Engineering Controls:

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[5]

Ensure a safety shower and eyewash station are readily accessible.[5]

3.2. Handling Powder:

Preparation: Before handling, ensure all required PPE is correctly worn.

Weighing: Conduct all weighing and aliquoting of KIN1400 powder within a chemical fume

hood to prevent inhalation of dust.

Spill Prevention: Handle with care to avoid creating dust.

3.3. Preparing Solutions:

Solvent Selection: KIN1400 is soluble in DMSO at approximately 30 mg/ml.[7]

Dissolving: When dissolving, do so within a chemical fume hood. Purge the solvent of choice

with an inert gas before preparing the stock solution.[7]

Storage of Solutions: Store stock solutions at -20°C for short-term (days to weeks) or -80°C

for long-term (months).[5]

3.4. General Hygiene:

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in laboratory areas where KIN1400 is handled.[5]

Avoid contact with skin, eyes, and clothing.[7]
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Proper disposal is crucial to prevent environmental contamination, as KIN1400 is classified as

very toxic to aquatic life.[5]

Waste Collection: Collect all KIN1400 waste, including empty containers, contaminated PPE,

and unused solutions, in a designated and clearly labeled hazardous waste container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5]

Environmental Release: Avoid release to the environment.[5]

Experimental Protocols and Signaling Pathway
5.1. Key Experimental Application: Antiviral Activity

KIN1400 has demonstrated efficacy in inhibiting the replication of various RNA viruses,

including West Nile Virus (WNV), Dengue Virus (DV), and Hepatitis C Virus (HCV).[1][4] It

functions by activating the RLR pathway, which leads to the expression of innate immune

genes.[4]

5.2. Signaling Pathway Diagram

The diagram below illustrates the activation of the IRF3-dependent innate immune response by

KIN1400.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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